2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide

• IUPAC Name: 2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide
• InChI: InChI=1S/C18H20FN3O2/c1-13-3-2-4-15(17(13)19)18(23)21-16-6-5-14(11-20-16)12-22-7-9-24-10-8-22/h2-6,11H,7-10,12H2,1H3,(H,20,21,23)
• InChI Key: YGZDDOBGFIJTBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=NC=C(C=C2)CN3CCOCC3)F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide is a chemical compound that has attracted attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide involves its binding to specific enzymes, thereby inhibiting their activity. This inhibition can lead to various biochemical and physiological effects, depending on the specific enzyme targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific enzyme targeted. Inhibition of certain enzymes can lead to the disruption of various cellular processes, including metabolism, signal transduction, and DNA replication.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide in lab experiments is its potent inhibitory activity against certain enzymes, making it a valuable tool for studying their function. However, its specificity for certain enzymes may limit its use in certain experiments.

Future Directions

The potential applications of 2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide are vast, and future research may focus on its use in drug discovery and development, cancer treatment, and protein-protein interaction studies. Additionally, further studies may aim to identify additional enzymes that can be targeted by this compound, expanding its potential uses in various fields of scientific research.

Synthesis Methods

The synthesis of 2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide involves the reaction of 2-fluoro-3-methylbenzoic acid with 2-aminopyridine, followed by the addition of morpholine and benzoyl chloride. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-fluoro-3-methyl-N-[5-(morpholin-4-ylmethyl)pyridin-2-yl]benzamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for drug discovery and development. Additionally, it has been studied for its potential use in cancer treatment and as a tool for studying protein-protein interactions.